2-Trichloroacetaldehyde oxime

Specification

• Molecular Formula: C2H2Cl3NO
• Molecular Weight: 162.40 g/mol
• IUPAC Name: (NZ)-N-(2,2,2-trichloroethylidene)hydroxylamine
• Standard InChI: InChI=1S/C2H2Cl3NO/c3-2(4,5)1-6-7/h1,7H/b6-1-
• Standard InChI Key: BVHZGCQCZRDLJR-BHQIHCQQSA-N
• Isomeric SMILES: C(=N\O)\C(Cl)(Cl)Cl
• Canonical SMILES: C(=NO)C(Cl)(Cl)Cl

Introduction

Chemical Identity and Structural Overview

2-Trichloroacetaldehyde oxime, systematically named 2,2,2-trichloro-N-hydroxyethanimine, belongs to the class of oximes—organic compounds containing the functional group >C=N–OH. Its molecular formula is C₂H₂Cl₃NO, with a molecular weight of 162.4024 g/mol. The compound’s InChI identifier, InChI=1/C₂H₂Cl₃NO/c3-2(4,5)1-6-7/h1,7H, encodes its structural topology, which consists of a trichloromethyl group (–CCl₃) bonded to an ethanimine backbone substituted with a hydroxylamine moiety (–N–OH).

Table 1: Fundamental Chemical Identifiers

Property	Value
CAS Registry Number	1117-99-3
Synonyms	2,2,2-Trichloroacetaldehyde oxime; 2,2,2-trichloro-N-hydroxyethanimine
Molecular Formula	C₂H₂Cl₃NO
Molecular Weight	162.4024 g/mol
InChI Key	InChI=1/C₂H₂Cl₃NO/c3-2(4,5)1-6-7/h1,7H

Physicochemical Properties

The compound exhibits distinct physical properties that influence its behavior in industrial and laboratory settings. Key parameters include:

• Density: 1.63 g/cm³ at 25°C, indicating a relatively high mass-to-volume ratio compared to many organic solvents.

• Boiling Point: 208°C at standard atmospheric pressure (760 mmHg), suggesting moderate volatility under ambient conditions.

• Refractive Index: 1.514, a measure of light-bending capacity that correlates with molecular polarizability.

• Flash Point: 79.6°C, classifying it as a flammable liquid under specific temperature conditions.

• Vapor Pressure: 0.0877 mmHg at 25°C, reflecting low evaporation potential at room temperature.

Table 2: Thermodynamic and Physical Properties

Property	Value	Conditions
Density	1.63 g/cm³	25°C
Boiling Point	208°C	760 mmHg
Refractive Index	1.514	Not specified
Flash Point	79.6°C	Closed cup
Vapor Pressure	0.0877 mmHg	25°C

Molecular Structure and Reactivity

The trichloromethyl group (–CCl₃) confers significant electronegativity and steric bulk to the molecule, potentially influencing its reactivity in nucleophilic or electrophilic substitution reactions. The oxime functional group (–N–OH) is known to participate in condensation, oxidation, and coordination reactions, making this compound a candidate for synthesizing heterocyclic compounds or metal complexes.